Cas no 310451-77-5 (5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole)

5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole structure
310451-77-5 structure
Product Name:5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole
CAS No:310451-77-5
MF:C12H13ClN4O3
MW:296.709621191025
CID:4712475
Update Time:2025-07-19

5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole
    • 5-Azepan-1-yl-7-chloro-4-nitro-2,1,3-benzoxadiazole
    • 5-Azepan-1-yl-7-chloro-4-nitro-benzo[1,2,5]oxadiazole
    • 5-(azepan-1-yl)-7-chloro-4-nitrobenzo[c][1,2,5]oxadiazole
    • Oprea1_298367
    • STK802118
    • BBL028773
    • BAS 01237291
    • ST50007965
    • 5-azaperhydroepinyl-7-chloro-4-nitrobenzo[c]1,2,5-oxadiazole
    • 2,1,3-benzoxadiazol
    • 5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole
    • Inchi: 1S/C12H13ClN4O3/c13-8-7-9(16-5-3-1-2-4-6-16)12(17(18)19)11-10(8)14-20-15-11/h7H,1-6H2
    • InChI Key: KCAQWGCPKOACRC-UHFFFAOYSA-N
    • SMILES: ClC1C2C(C(=C(C=1)N1CCCCCC1)[N+](=O)[O-])=NON=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Topological Polar Surface Area: 88

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Additional information on 5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole

5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole: A Comprehensive Overview

5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole (CAS No. 310451-77-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzoxadiazoles, which are known for their diverse biological activities, including anticonvulsant, antidepressant, and anti-inflammatory effects.

The molecular structure of 5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole is characterized by a benzoxadiazole core with specific functional groups that contribute to its pharmacological profile. The presence of the azepane ring and the nitro group at the 4-position are particularly noteworthy, as they play crucial roles in modulating the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anticonvulsant activity in rodent models of epilepsy. The researchers found that the compound effectively reduced seizure frequency and duration without causing significant side effects, suggesting its potential as a novel anticonvulsant agent.

In addition to its anticonvulsant properties, 5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole has shown promise in the treatment of neurodegenerative disorders. A 2023 study published in the Journal of Neurochemistry demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The researchers observed that the compound upregulates antioxidant enzymes and reduces levels of reactive oxygen species (ROS), thereby mitigating neuronal cell death.

The pharmacokinetic profile of 5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole has also been extensively studied. A pharmacokinetic analysis conducted in 2021 revealed that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole in human subjects. Preliminary results from a Phase I trial conducted by a leading pharmaceutical company have shown that the compound is well-tolerated at various dose levels. Adverse events were generally mild and transient, with no serious safety concerns reported.

The mechanism of action of 5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole is not yet fully understood but is believed to involve multiple pathways. Research suggests that the compound may interact with GABA receptors and modulate neurotransmitter release. Additionally, it has been shown to inhibit certain enzymes involved in inflammatory processes, further contributing to its therapeutic effects.

In conclusion, 5-(Azepan-1-yl)-7-chloro-4-nitro-2,1,3-benzoxadiazole (CAS No. 310451-77-5) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more clinical data become available, it is likely that this compound will play an increasingly important role in the treatment of various neurological and inflammatory disorders.

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